Cas no 1151240-91-3 (ethyl (3R)-3-amino-4-(2,4,5-trifluorophenyl)butanoate)

• Product Name: ethyl (3R)-3-amino-4-(2,4,5-trifluorophenyl)butanoate
• CAS No: 1151240-91-3
• MF: C₁₂H₁₅ClF₃NO₂
• MW: 297.7012
• MDL: MFCD31654261
• CID: 4740256
• PubChem ID: 67105981
• Update Time: 2025-08-05

ethyl (3R)-3-amino-4-(2,4,5-trifluorophenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• (R)-Ethyl 2,4,5-trifluoro-b-homophenylalaninatehydrochloride
• (R)-Ethyl 2,4,5-trifluoro-beta-homophenylalaninate HCl
• Ethyl (3R)-3-amino-4-(2,4,5-trifluorophenyl)butanoate;hydrochloride
• ethyl (3R)-3-amino-4-(2,4,5-trifluorophenyl)butanoate
• 1151240-91-3
• EN300-842336
• ETHYL (R)-3-AMINO-4-(2,4,5-TRIFLUOROPHENYL)BUTANOATE
• AS-84135
• (R)-Ethyl 3-amino-4-(2,4,5-trifluorophenyl)butanoate (Sitagliptin Impuruity)
• (R)-Ethyl 2,4,5-trifluoro-b-homophenylalaninateHCl
• CS-0168987
• SCHEMBL1644943

• MDL： MFCD31654261
• Inchi： 1S/C12H14F3NO2.ClH/c1-2-18-12(17)5-8(16)3-7-4-10(14)11(15)6-9(7)13;/h4,6,8H,2-3,5,16H2,1H3;1H/t8-;/m1./s1
• InChI Key： YTEDQHHSSDPFNU-DDWIOCJRSA-N
• SMILES： Cl[H].FC1=C([H])C(=C(C([H])=C1C([H])([H])[C@]([H])(C([H])([H])C(=O)OC([H])([H])C([H])([H])[H])N([H])[H])F)F

Computed Properties

• Exact Mass: 261.09766318g/mol
• Monoisotopic Mass: 261.09766318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• XLogP3: 1.8